![molecular formula C8H16ClNO2S B2534300 7-Methylsulfonyl-5-azaspiro[3.4]octane;hydrochloride CAS No. 2460757-45-1](/img/structure/B2534300.png)
7-Methylsulfonyl-5-azaspiro[3.4]octane;hydrochloride
Description
7-Methylsulfonyl-5-azaspiro[3.4]octane;hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a spirocyclic compound that has been synthesized using various methods.
Scientific Research Applications
Anti-Tumor and Anti-Angiogenic Activity
7-Methylsulfonyl-5-azaspiro[3.4]octane hydrochloride derivatives exhibit significant anti-proliferative effects against various cancer cells. For example, certain hydantoin derivatives, closely related to 7-Methylsulfonyl-5-azaspiro[3.4]octane hydrochloride, have shown potent anti-proliferative activity and can inhibit the tube formation in mouse endothelial cells. This implies potential applications in cancer treatment and angiogenesis inhibition (Basappa et al., 2009).
Synthesis of Heterocyclic Compounds
The compound is useful in the synthesis of diverse heterocyclic compounds, such as azaspirocycles. These compounds are important for chemistry-driven drug discovery, providing scaffolds for functionalized pyrrolidines, piperidines, and azepines (Wipf et al., 2004).
Drug Discovery Modules
7-Methylsulfonyl-5-azaspiro[3.4]octane hydrochloride derivatives are designed as multifunctional and structurally diverse modules for drug discovery. Their synthesis has been optimized to act as novel building blocks in this field (Li et al., 2013).
Synthesis of Syn-Stereodiad Building Blocks
It is also used in the synthesis of syn-stereodiad building blocks for polyketides, which are compounds with significant antitumor activity and other medicinal properties (Shklyaruck, 2015).
Polymer Deposition and Desalination Studies
In the field of materials science, derivatives of 7-Methylsulfonyl-5-azaspiro[3.4]octane hydrochloride are used in efficient gas phase polymer deposition and in the synthesis of novel polymers for desalination studies, highlighting its versatile applications beyond pharmaceuticals (Sedláčková et al., 1989), (Padaki et al., 2013).
properties
IUPAC Name |
7-methylsulfonyl-5-azaspiro[3.4]octane;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S.ClH/c1-12(10,11)7-5-8(9-6-7)3-2-4-8;/h7,9H,2-6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDIRZRXUUDXPSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CC2(CCC2)NC1.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methylsulfonyl-5-azaspiro[3.4]octane;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-butoxy-N-(3-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide](/img/structure/B2534218.png)
![2,4-dichloro-N'-[1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide](/img/structure/B2534219.png)
![methyl 4-(3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamido)benzoate](/img/structure/B2534224.png)
![2,4-dichloro-N'-[(1E)-(3-chloro-4-methoxyphenyl)methylidene]benzohydrazide](/img/structure/B2534225.png)
![N-{[1-methyl-5-morpholino-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}hexanamide](/img/structure/B2534230.png)
![2-(benzo[d]isoxazol-3-yl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide](/img/structure/B2534231.png)
![2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methyl-N-phenylacetamide](/img/structure/B2534234.png)
![7-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid](/img/structure/B2534240.png)